Cas no 2137349-38-1 ((3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid
• CAS No: 2137349-38-1
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6473000
• PubChem ID: 165508806
• Update Time: 2025-05-20

(3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid
• EN300-1286301
• 2137349-38-1
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(oxan-2-yl)propanoic acid

• Inchi： 1S/C16H21NO5/c18-15(19)10-13(14-8-4-5-9-21-14)17-16(20)22-11-12-6-2-1-3-7-12/h1-3,6-7,13-14H,4-5,8-11H2,(H,17,20)(H,18,19)/t13-,14?/m0/s1
• InChI Key： RXIRPXZCBJGGPF-LSLKUGRBSA-N
• SMILES： O1CCCCC1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic Acid (CAS No. 2137349-38-1)

(3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137349-38-1, is a derivative of amino acids and has shown promising potential in various biological and chemical applications. Its unique structural features, including the presence of a stereogenic center at the (3S) position and protective groups such as the benzyloxy carbonyl moiety, make it a valuable intermediate in synthetic chemistry and drug design.

The compound belongs to a class of molecules known as β-amino acids, which are widely recognized for their role in enzyme inhibition, protein synthesis, and as building blocks for more complex pharmacophores. The presence of an oxan-2-yl group, which is a cyclic ether moiety, further enhances its versatility and reactivity. This structural motif is particularly interesting because it can influence the solubility, metabolic stability, and overall bioavailability of the compound when incorporated into larger molecular frameworks.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (3S)-configuration of this compound makes it a valuable asset for researchers working on enantioselective synthesis and catalysis. The benzyloxy carbonyl group serves as an effective protecting group for the amino function, allowing for selective modifications at other reactive sites within the molecule. This feature is particularly useful in multi-step synthetic routes where orthogonal functionalization is required.

One of the most compelling aspects of (3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid is its potential application in the field of protease inhibition. Proteases are enzymes that play crucial roles in many biological processes, including inflammation, blood clotting, and tumor growth. By designing molecules that specifically target these enzymes, researchers can develop novel therapeutic agents with high selectivity and potency. The structural features of this compound make it an excellent candidate for such applications, particularly when combined with computational modeling and high-throughput screening techniques.

Recent studies have demonstrated that derivatives of β-amino acids can exhibit potent inhibitory activity against various proteases. For instance, modifications to the side chain and protecting groups can significantly alter the binding affinity and specificity of the compound towards its target enzyme. The oxan-2-yl group has been shown to improve solubility while maintaining enzymatic activity, making it an attractive feature for drug development. Additionally, the (3S)-configuration has been associated with enhanced binding interactions due to steric complementarity with the active site of proteases.

The benzyloxy carbonyl group not only protects the amino function but also provides a handle for further chemical modifications. For example, it can be selectively removed under mild acidic conditions to reveal a free amino group, which can then be used for coupling reactions or further derivatization. This flexibility makes (3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid a versatile building block in medicinal chemistry.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(oxan-2-yl)propanoic acid (CAS No. 2137349-38-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the (3S)-stereocenter and protective groups, make it an excellent candidate for enantioselective synthesis and drug development. The oxan-2-yl moiety enhances solubility and bioavailability, while the benzyloxy carbonyl group provides flexibility for further chemical modifications. As research in protease inhibition continues to advance, compounds like this one are likely to play a crucial role in the discovery of novel therapeutic agents.